Cas no 2229126-68-3 (2-(2-azidoethyl)-6-methoxynaphthalene)

• Product Name: 2-(2-azidoethyl)-6-methoxynaphthalene
• CAS No: 2229126-68-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 6241729
• PubChem ID: 151731771
• Update Time: 2025-06-12

2-(2-azidoethyl)-6-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-6-methoxynaphthalene
• 2229126-68-3
• EN300-1804882

• Inchi： 1S/C13H13N3O/c1-17-13-5-4-11-8-10(6-7-15-16-14)2-3-12(11)9-13/h2-5,8-9H,6-7H2,1H3
• InChI Key： RKRYYTDFWRTORW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-6-methoxynaphthalene

Introduction to 2-(2-azidoethyl)-6-methoxynaphthalene (CAS No: 2229126-68-3)

2-(2-azidoethyl)-6-methoxynaphthalene, identified by the Chemical Abstracts Service Number (CAS No) 2229126-68-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This naphthalene derivative features a methoxy group at the 6-position and an azidoethyl substituent at the 2-position, making it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. The unique structural attributes of this compound contribute to its potential applications in drug discovery, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The structure of 2-(2-azidoethyl)-6-methoxynaphthalene encompasses a naphthalene core, which is a common scaffold in many pharmacologically active compounds. The presence of the methoxy group enhances the lipophilicity and metabolic stability of the molecule, while the azidoethyl side chain provides a reactive handle for further functionalization. This dual functionality makes it an attractive building block for medicinal chemists seeking to design molecules with tailored properties.

In recent years, there has been a growing interest in azido-containing compounds due to their utility in click chemistry and cross-coupling reactions. The azido group can be selectively transformed into other functional groups such as amides, alcohols, or amines, facilitating the construction of complex molecular architectures. For instance, the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction has been widely employed to generate biaryl structures, which are prevalent in many drugs and natural products. The synthesis of 2-(2-azidoethyl)-6-methoxynaphthalene can serve as a precursor for such transformations, enabling the rapid assembly of novel heterocyclic compounds.

The pharmacological potential of 2-(2-azidoethyl)-6-methoxynaphthalene has not been extensively explored, but its structural features suggest several possible applications. The methoxy group is often found in bioactive molecules due to its ability to modulate pharmacokinetic properties, while the azido group offers opportunities for further derivatization. Preliminary studies have indicated that naphthalene derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. Therefore, 2-(2-azidoethyl)-6-methoxynaphthalene could be a valuable starting point for developing new therapeutic agents.

One of the most compelling aspects of this compound is its role in drug discovery pipelines. The ability to easily modify its structure through click chemistry allows researchers to rapidly explore different chemical space. This flexibility is particularly important in modern drug development, where high-throughput screening and structure-activity relationship (SAR) studies are essential for identifying lead compounds. By leveraging the reactivity of the azidoethyl group, scientists can generate libraries of analogs with varying biological activities, accelerating the process of identifying potent and selective drugs.

The synthetic pathways for preparing 2-(2-azidoethyl)-6-methoxynaphthalene involve multi-step organic transformations. Typically, it starts with the methylation of 6-hydroxynaphthalen-2-one to introduce the methoxy group. Subsequently, bromination followed by azide substitution yields the final product. These synthetic routes highlight the compound's accessibility and its suitability for industrial-scale production.

In recent research, there has been a focus on bioconjugation strategies, where small molecules are linked to biomolecules like peptides or proteins for therapeutic purposes. The azido group in 2-(2-azidoethyl)-6-methoxynaphthalene is particularly useful in this context, as it allows for facile coupling with biomolecules via click chemistry. This approach has been successfully applied in targeted drug delivery systems and imaging probes. For example, researchers have used similar azide-containing compounds to develop antibodies-drug conjugates (ADCs), which are revolutionizing cancer treatment by delivering cytotoxic agents directly to tumor cells.

The spectroscopic and analytical characterization of 2-(2-azidoethyl)-6-methoxynaphthalene is crucial for ensuring its purity and identity before further use. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess its quality. These analytical methods provide detailed information about its molecular environment and interactions, which is essential for understanding its behavior in biological systems.

The future prospects of 2-(2-azidoethyl)-6-methoxynaphthalene are promising, given its structural versatility and reactivity. As drug discovery continues to evolve towards more innovative and efficient methodologies, compounds like this one will play an increasingly important role in developing next-generation therapeutics. Furthermore, advancements in synthetic chemistry may lead to more streamlined routes for producing this compound, making it even more accessible for research applications.

In conclusion, 2-(2-azidoethyl)-6-methoxynaphthalene (CAS No: 2229126-68-3) represents a significant asset in medicinal chemistry due to its unique structural features and functionalization potential. Its applications span from synthetic intermediates to bioconjugation strategies, offering opportunities for developing novel pharmaceuticals across various therapeutic areas. As research progresses，this compound is likely to remain at the forefront of drug discovery efforts，contributing to advancements that improve human health.